Cas no 1795299-12-5 (methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate
• CAS No: 1795299-12-5
• MF: C₁₃H₂₃NO₄S₂
• MW: 321.456021547318
• CID: 5367995
• Update Time: 2025-10-25

methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• XLUOGXWIJJMXOW-UHFFFAOYSA-N
• methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate

• Inchi： 1S/C13H23NO4S2/c1-18-13(15)10-19-11-7-8-14(9-11)20(16,17)12-5-3-2-4-6-12/h11-12H,2-10H2,1H3
• InChI Key： XLUOGXWIJJMXOW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(S(C2CCCCC2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate

Methyl 2-{[1-(Cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate: A Comprehensive Overview

The compound with CAS No. 1795299-12-5, commonly referred to as methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a cyclohexanesulfonyl group and a sulfanyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate in the development of bioactive compounds. Its structure allows for the exploration of various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Researchers have also investigated its role as a potential precursor for the synthesis of more complex molecules, leveraging its functional groups for further chemical modifications.

The synthesis of methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrrolidine ring, followed by sulfonation and acetylation reactions to introduce the necessary functional groups. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while reducing production costs.

In terms of applications, methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate has shown promise in the development of drugs targeting specific biological pathways. For instance, its sulfanyl group can act as a reactive site for conjugation with other biomolecules, making it a valuable tool in drug delivery systems. Additionally, its cyclohexanesulfonyl group contributes to its stability and solubility properties, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These findings have not only enhanced our understanding of the compound but also paved the way for its use in designing novel therapeutic agents.

Moreover, the environmental impact of methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate has been a topic of interest in green chemistry research. Scientists are exploring sustainable methods for its synthesis and disposal to minimize ecological footprint while maintaining its effectiveness in various applications.

In conclusion, methyl 2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS No. 1795299-12-5) stands out as a significant compound in contemporary chemical research. Its unique structure, versatile functional groups, and potential applications make it a focal point for ongoing studies aimed at advancing drug discovery and chemical innovation.